Cas no 137941-34-5 (4-Thiazolidinecarboxylic acid, ethyl ester, (S)-)

• Product Name: 4-Thiazolidinecarboxylic acid, ethyl ester, (S)-
• CAS No: 137941-34-5
• MF: C₆H₁₁NO₂S
• MW: 161.22204041481
• CID: 1248297
• PubChem ID: 13011879
• Update Time: 2025-04-20

4-Thiazolidinecarboxylic acid, ethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylic acid, ethyl ester, (S)-
• EN300-6509992
• D-thioproline ethyl ester
• ZRBNETYZYOXTLS-RXMQYKEDSA-N
• ethyl (s)-thiazolidine-4-carboxylate
• ethyl (4S)-1,3-thiazolidine-4-carboxylate
• 137941-34-5
• (S)-ethyl thiazolidine-4-carboxylate

• Inchi： 1S/C6H11NO2S/c1-2-9-6(8)5-3-10-4-7-5/h5,7H,2-4H2,1H3/t5-/m1/s1
• InChI Key： ZRBNETYZYOXTLS-RXMQYKEDSA-N
• SMILES： S1CN[C@@H](C(=O)OCC)C1

Computed Properties

• Exact Mass: 161.05113
• Monoisotopic Mass: 161.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives